Cas no 1806594-73-9 (Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate)

• Product Name: Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate
• CAS No: 1806594-73-9
• MF: C₁₃H₁₅F₃O₃
• MW: 276.251614809036
• CID: 5007473
• Update Time: 2025-05-24

Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate

• Inchi： 1S/C13H15F3O3/c1-3-18-12(17)7-6-10-5-4-9(2)11(8-10)19-13(14,15)16/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： VPTBUTNWCPWHEH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate

Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate (CAS No. 1806594-73-9): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate, identified by its CAS number 1806594-73-9, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique aromatic and aliphatic substituents, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of a trifluoromethoxy group and a methyl-substituted phenyl ring imparts distinct physicochemical properties, making it a valuable candidate for further investigation.

The structural motif of Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate is reminiscent of many bioactive molecules that have demonstrated efficacy in modulating biological pathways. The trifluoromethoxy group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutics. This feature has prompted researchers to explore its incorporation into various pharmacophores, including kinase inhibitors and antiviral agents.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecules that target protein-protein interactions (PPIs). Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate exhibits structural features that suggest its potential utility in this domain. The aromatic ring system, coupled with the aliphatic side chain, can serve as a scaffold for designing molecules that interact with specific protein targets. Preliminary computational studies have indicated that this compound may exhibit favorable binding properties to certain therapeutic targets, warranting further experimental validation.

The synthesis of Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the ester linkage between the carboxylic acid and ethanol, followed by functionalization of the phenyl ring with the methyl and trifluoromethoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications. These methodologies underscore the compound's complexity and highlight the expertise required for its preparation.

Beyond its synthetic significance, Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate has been investigated for its biological activity. In vitro assays have revealed potential effects on enzymes and receptors relevant to inflammatory and metabolic disorders. The trifluoromethoxy group's ability to modulate electronic properties has been hypothesized to contribute to these effects by influencing receptor binding affinity and enzyme catalytic activity. However, further studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

The growing interest in fluorinated compounds stems from their enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate exemplifies this trend, as its fluorinated moiety may contribute to prolonged circulation time and reduced metabolic clearance. Such attributes are highly desirable in drug development, as they can lead to more effective dosing regimens and improved patient outcomes.

In conclusion, Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate (CAS No. 1806594-73-9) represents a promising entity in chemical biology with applications spanning drug discovery and molecular pharmacology. Its unique structural features have positioned it as a candidate for further exploration in modulating biological pathways relevant to human health. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like Ethyl 3-(4-methyl-3-(trifluoromethoxy)phenyl)propanoate are poised to play a pivotal role in advancing medical science.